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Comparative Analysis of Bisphenol A Leaching
from Dental Composites
This guide provides a comparative analysis of Bisphenol A (BPA) leaching from various dental

composites that incorporate Bisphenol A derivatives. The data presented is intended for

researchers, scientists, and drug development professionals to facilitate an objective

comparison of materials based on experimental findings.

Dental composite resins are widely used in restorative dentistry.[1] Many of these materials

contain monomers derived from Bisphenol A, such as Bisphenol A glycidyl dimethacrylate (Bis-

GMA), Bisphenol A dimethacrylate (Bis-DMA), and ethoxylated Bisphenol A dimethacrylate

(Bis-EMA).[2][3] Concerns have been raised about the potential for these composites to

release BPA, a known endocrine-disrupting chemical, into the oral environment.[4][5] The

primary sources of leached BPA are impurities from the synthesis of BPA-derivative monomers

and the degradation of these monomers, particularly the hydrolysis of Bis-DMA by salivary

enzymes.[2][6][7] In contrast, Bis-GMA, a common base monomer, is more resistant to

hydrolysis that would lead to BPA release.[2][8]

The amount of BPA leached from dental materials can vary significantly depending on the

specific composite, the surrounding medium (e.g., saliva, ethanol, water), pH levels, and the

time elapsed since placement.[9][10] Studies consistently show that the highest release of BPA

typically occurs within the first 24 hours after the composite is placed and cured.[9][11]
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Quantitative Data on BPA Leaching
The following table summarizes the quantitative data on BPA leaching from various dental

composites as reported in several in-vitro studies. These studies utilize different leaching media

and analytical methods, which should be considered when comparing the results.
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Dental
Composite

Primary
BPA
Derivative

Leaching
Medium

Time Point

Leached
BPA
Concentrati
on

Reference

Filtek

Ultimate

Universal

Restorative

(FU)

Bis-GMA Methanol 1 day
15.4 ± 0.8

ng/g
[9]

Charisma

Classic (CC)
Bis-GMA Methanol 1 day 9.1 ± 1.1 ng/g [9]

Admira

Fusion (AF)
"BPA-free" Methanol 1 day 2.1 ± 1.3 ng/g [9]

Charisma

Diamond

(CD)

"BPA-free" Methanol 1 day 1.6 ± 0.8 ng/g [9]

Tetric

EvoFlow®
Not Specified

Deionized

Water
24 hours

6.5 ± 0.4

ng/ml
[12]

Tetric

EvoFlow®
Not Specified

Deionized

Water
2 weeks

8.7 ± 1.6

ng/ml
[12]

DELTON®

Sealant
Not Specified

Deionized

Water
24 hours

9.6 ± 2.2

ng/ml
[12]

DELTON®

Sealant
Not Specified

Deionized

Water
2 weeks

9.2 ± 2.2

ng/ml
[12]

Filtek™ Z350

XT

Bis-GMA

derivative

0.001 M

Lactic Acid
1 day

1.494 ± 0.217

ppm
[3]

Filtek™ Z350

XT

Bis-GMA

derivative

0.001 M

Lactic Acid
30 days

4.219 ± 1.072

ppm
[3]

Filtek™ P60
Bis-GMA

derivative

0.001 M

Lactic Acid
30 days

1.472 ± 0.186

ppm
[3]
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Filtek™ Bulk

Fill
Not Specified

0.001 M

Lactic Acid
30 days

1.416 ± 0.187

ppm
[3]

Sealant

(unspecified)

Bis-GMA

based

pH 3.0

solution
24 hours 2.14 ppm [10]

Sealant

(unspecified)

Bis-GMA

based

pH 6.5

solution
24 hours 0.28 ppm [10]

Sealant

(unspecified)

Bis-GMA

based

pH 10.0

solution
24 hours 0.52 ppm [10]

Note: "BPA-free" composites may still release trace amounts of BPA.[9] The conversion of ppm

to ng/ml depends on the density of the solution (for aqueous solutions, 1 ppm ≈ 1000 ng/ml).

Experimental Protocols
The methodologies for assessing BPA leaching from dental composites generally follow a

standardized workflow. Below is a detailed protocol synthesized from various research studies.

1. Specimen Preparation:

Molding: The uncured dental composite material is placed into a standardized mold, typically

made of stainless steel or Teflon, to create disc-shaped specimens of uniform dimensions

(e.g., 6 mm diameter, 2 mm height).[9]

Curing: The composite is light-cured according to the manufacturer's instructions, often from

one or both sides for a specified duration (e.g., 20 seconds).[9] To prevent the formation of

an oxygen-inhibited layer, curing may be performed through a transparent matrix strip or

glass slide.[1]

Finishing and Polishing: Post-curing, the specimens may be finished and polished using

standardized procedures to simulate clinical practice. This step is crucial as it can remove

the outer resin-rich layer, which may be a source of unreacted monomers.[1]

Cleaning: The prepared specimens are thoroughly cleaned with a solvent like ethanol and

then with distilled water to remove any surface contaminants before the leaching experiment

begins.
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2. Leaching Experiment:

Immersion: Each specimen is immersed in a specific volume of a leaching medium within a

sealed container, typically an amber glass vial to prevent photodegradation of the analytes.

[1]

Leaching Media: A variety of media are used to simulate different oral conditions. Common

choices include:

Artificial saliva[3]

Distilled or deionized water[12]

Ethanol/water solutions (e.g., 75% ethanol), which can simulate a "worst-case" scenario

due to the higher solubility of monomers.[1]

Acidic solutions (e.g., 0.001 M lactic acid) to mimic acidic oral environments.[3]

Incubation: The vials are incubated at a constant temperature, usually 37°C, to mimic the

temperature of the oral cavity.[1][9]

Sampling: The leaching medium is collected at predetermined time intervals (e.g., 1 hour, 24

hours, 7 days, 30 days).[3] At each time point, the entire volume of the medium is typically

removed for analysis and replaced with a fresh solution.[1] The collected samples are often

stored frozen (e.g., at -20°C) until analysis.[1]

3. Analytical Quantification:

Instrumentation: The concentration of BPA in the collected leaching solutions is most

commonly and accurately determined using Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS).[13][14] This method offers high selectivity and low limits of

detection, making it ideal for quantifying trace amounts of BPA.[13] High-Performance Liquid

Chromatography (HPLC) with UV or fluorescence detection is also used.[3][15]

Sample Preparation for Analysis: Depending on the analytical method and the expected

concentration of BPA, samples may require pre-concentration (e.g., through solid-phase
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extraction) or derivatization to enhance detection sensitivity.[9] For instance, a dansyl

chloride derivatization method can be used with LC-MS/MS.[9]

Data Analysis: The measured concentrations are typically expressed in units such as ng/ml

(nanograms per milliliter), ppm (parts per million), or ng/g (nanograms per gram of composite

material).[3][9] Statistical analysis is performed to compare the leaching from different

materials and under various conditions.

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for the analysis of leached BPA from

dental composites.
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Caption: Workflow for analyzing leached BPA from dental composites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12844683#analysis-of-leached-bpa-from-dental-
composites-containing-bisphenol-a-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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